Cas no 1784805-96-4 (4-amino-3-(5-fluoropyridin-2-yl)butanoic acid)

• Product Name: 4-amino-3-(5-fluoropyridin-2-yl)butanoic acid
• CAS No: 1784805-96-4
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 6411591
• PubChem ID: 84668129
• Update Time: 2025-10-31

4-amino-3-(5-fluoropyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(5-fluoropyridin-2-yl)butanoic acid
• EN300-1865976
• 1784805-96-4

• Inchi： 1S/C9H11FN2O2/c10-7-1-2-8(12-5-7)6(4-11)3-9(13)14/h1-2,5-6H,3-4,11H2,(H,13,14)
• InChI Key： YCXQJXHZQSHKGY-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C(CN)CC(=O)O

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 76.2Ų

Additional information on 4-amino-3-(5-fluoropyridin-2-yl)butanoic acid

Comprehensive Overview of 4-amino-3-(5-fluoropyridin-2-yl)butanoic acid (CAS No. 1784805-96-4)

4-amino-3-(5-fluoropyridin-2-yl)butanoic acid (CAS No. 1784805-96-4) is a fluorinated pyridine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its amino and carboxylic acid functional groups, has garnered attention due to its structural similarity to bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors associated with neurological and metabolic disorders.

The 5-fluoropyridin-2-yl moiety in 4-amino-3-(5-fluoropyridin-2-yl)butanoic acid enhances its binding affinity to biological targets, making it a promising candidate for small-molecule therapeutics. Recent studies highlight its role in modulating GABAergic pathways, which are critical in treating anxiety and epilepsy. Additionally, its fluorine substitution improves metabolic stability, a key consideration in modern medicinal chemistry.

In the context of AI-driven drug design, 4-amino-3-(5-fluoropyridin-2-yl)butanoic acid has been featured in computational screening libraries. Its molecular weight (238.23 g/mol) and logP (predicted ~1.2) align with Lipinski’s Rule of Five, underscoring its drug-likeness. This aligns with trending searches such as "fluorinated drug candidates 2024" and "pyridine derivatives in CNS drugs", reflecting industry interest.

Synthetic routes to CAS 1784805-96-4 often involve Pd-catalyzed cross-coupling or reductive amination, topics frequently queried in organic chemistry forums. Analytical data (e.g., 1H NMR: δ 8.3 ppm for pyridine-H, HPLC purity >98%) are crucial for quality control, addressing common user questions like "how to characterize fluoropyridine compounds".

Beyond pharmaceuticals, 4-amino-3-(5-fluoropyridin-2-yl)butanoic acid is investigated in agrochemicals for its potential as a plant growth modulator. Its fluorine atom may enhance herbicidal activity, a hotspot in sustainable agriculture research. This dual applicability resonates with searches like "multi-purpose fluorinated building blocks".

Regulatory and safety profiles of 1784805-96-4 are under scrutiny, with no current restrictions. However, researchers prioritize green chemistry alternatives for its synthesis, responding to queries such as "eco-friendly fluorination methods". Storage recommendations (2–8°C under inert atmosphere) ensure stability, a frequent concern in laboratory protocols.

The future of 4-amino-3-(5-fluoropyridin-2-yl)butanoic acid lies in structure-activity relationship (SAR) studies. With AI-powered molecular docking tools, scientists aim to optimize its scaffold for higher selectivity—addressing trending topics like "next-gen heterocyclic drugs". Patent landscapes suggest growing IP activity, particularly in neuropharmacology applications.